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Compound of Interest

Compound Name: Disodium 2-sulfolaurate

Cat. No.: B1629117 Get Quote

Essential Guidance for Researchers and Scientists on the Safe and Compliant Disposal of

Disodium 2-Sulfolaurate

Disodium 2-sulfolaurate, a sulfonate surfactant, is recognized for its ready biodegradability

and is considered to be of low concern by the Environmental Protection Agency (EPA).[1]

Despite its favorable environmental profile, proper disposal procedures are crucial to ensure

laboratory safety and compliance with local, regional, and national regulations. This document

provides a step-by-step guide for the appropriate handling and disposal of disodium 2-
sulfolaurate in research and development environments.

Immediate Safety and Handling Protocols
Before handling disodium 2-sulfolaurate, it is imperative to wear appropriate personal

protective equipment (PPE), including safety glasses, gloves, and a lab coat. While a majority

of suppliers do not classify disodium 2-sulfolaurate as hazardous under the Globally

Harmonized System (GHS), some reports indicate potential for skin and eye irritation.[1] In

case of accidental contact, rinse the affected area thoroughly with water. If irritation persists,

seek medical attention.

Step-by-Step Disposal Procedures
The primary principle for the disposal of any chemical waste is to adhere strictly to institutional

and local environmental regulations. For disodium 2-sulfolaurate, the following procedural

steps provide a framework for safe disposal:
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Waste Identification and Segregation:

Clearly label a dedicated waste container for aqueous solutions of disodium 2-
sulfolaurate.

Do not mix with other chemical waste streams, particularly strong acids, bases, or organic

solvents, to prevent unintended reactions.

Small Quantities (Typical Laboratory Use):

For small quantities of dilute aqueous solutions, check your institution's specific guidelines

for sewer disposal. Due to its biodegradable nature and low toxicity, disposal via the

sanitary sewer may be permissible.

Prior to any sewer disposal, neutralize the solution to a pH between 6.0 and 8.0.

Flush with a copious amount of water (at least 20 parts water to 1 part solution) to ensure

adequate dilution.

Large Quantities or Concentrated Solutions:

Concentrated or large volumes of disodium 2-sulfolaurate waste should not be disposed

of down the drain.

Collect this waste in a clearly labeled, sealed, and compatible container.

Arrange for disposal through your institution's hazardous waste management program or a

licensed chemical waste contractor.

Solid Disodium 2-Sulfolaurate:

If in solid form, avoid creating dust.

Small spills can be carefully swept up and placed in a designated container for solid

chemical waste.

For disposal, consult your institution's waste management guidelines. It may be

appropriate to dissolve in water and treat as a liquid waste, or dispose of as solid chemical
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waste.

Contaminated Materials:

Any materials, such as paper towels or PPE, that are grossly contaminated with disodium
2-sulfolaurate should be collected in a sealed bag and disposed of through the chemical

waste stream.

Quantitative Data Summary
While specific aquatic toxicity data (LC50/EC50) for disodium 2-sulfolaurate is not readily

available in the reviewed literature, the following table summarizes its known hazard

classifications.

Parameter Value/Classification Source

GHS Hazard Statements

H302: Harmful if swallowed

(11.1% of notifications) H315:

Causes skin irritation (11.1% of

notifications) H319: Causes

serious eye irritation (11.1% of

notifications) H412: Harmful to

aquatic life with long lasting

effects (11.1% of notifications)

[1]

EPA Safer Choice

Green half-circle - The

chemical is expected to be of

low concern.

[1]

Biodegradability Readily biodegradable. [2][3]

Aquatic Toxicity (LC50/EC50) Data not available.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

disodium 2-sulfolaurate.
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Disposal Decision Workflow for Disodium 2-Sulfolaurate

Start: Disodium 2-Sulfolaurate Waste Generated

Is the waste a dilute aqueous solution?

Is the quantity small (per institutional guidelines)?

Yes

Collect in a labeled, sealed container

No (Solid or Concentrated)

Neutralize to pH 6.0-8.0

Yes No (Large Quantity)

Dispose down sanitary sewer with copious water

End: Proper Disposal Complete

Dispose via institutional hazardous waste program

Click to download full resolution via product page

Caption: Disposal decision workflow for disodium 2-sulfolaurate.

Disclaimer: This information is intended as a general guide. Always consult your institution's

specific safety and disposal protocols, as well as local and national regulations. The absence of

a hazardous classification does not guarantee that a substance is completely benign.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1629117?utm_src=pdf-body-img
https://www.benchchem.com/product/b1629117?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1629117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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